Cas no 103988-57-4 (3-(3-hydroxyphenyl)pentanedioic acid)

• Product Name: 3-(3-hydroxyphenyl)pentanedioic acid
• CAS No: 103988-57-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6147383
• PubChem ID: 21927810
• Update Time: 2025-10-30

3-(3-hydroxyphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyphenyl)pentanedioic acid
• EN300-1801093
• 103988-57-4
• SCHEMBL5858131

• Inchi： 1S/C11H12O5/c12-9-3-1-2-7(4-9)8(5-10(13)14)6-11(15)16/h1-4,8,12H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： NITMYWDRWCNMOR-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Additional information on 3-(3-hydroxyphenyl)pentanedioic acid

Introduction to 3-(3-hydroxyphenyl)pentanedioic acid (CAS No. 103988-57-4)

3-(3-hydroxyphenyl)pentanedioic acid, also known by its CAS number 103988-57-4, is a multifunctional organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxyphenyl group and a pentanedioic acid moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 3-(3-hydroxyphenyl)pentanedioic acid is C₁₁H₁₂O₅, and its molecular weight is approximately 224.20 g/mol. The compound's structure consists of a central pentane chain with carboxylic acid groups at both ends, and a 3-hydroxyphenyl substituent attached to the third carbon atom of the pentane chain. This arrangement provides the molecule with both hydrophilic and hydrophobic properties, making it an interesting candidate for various biochemical and pharmaceutical applications.

In recent years, research on 3-(3-hydroxyphenyl)pentanedioic acid has focused on its potential biological activities and therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(3-hydroxyphenyl)pentanedioic acid effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

Another significant area of research involves the antioxidant properties of 3-(3-hydroxyphenyl)pentanedioic acid. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This finding is particularly relevant in the context of age-related diseases and neurodegenerative disorders, where oxidative stress plays a crucial role.

The anti-cancer potential of 3-(3-hydroxyphenyl)pentanedioic acid has also been explored. A 2022 study published in the Cancer Research Journal found that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results indicate that 3-(3-hydroxyphenyl)pentanedioic acid could be a promising lead compound for the development of novel anti-cancer drugs.

Beyond its biological activities, 3-(3-hydroxyphenyl)pentanedioic acid has been investigated for its use in materials science and chemical synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound as a precursor to develop new polymers with enhanced mechanical strength and thermal stability.

In addition to its potential applications in pharmaceuticals and materials science, 3-(3-hydroxyphenyl)pentanedioic acid has also been studied for its environmental impact. A recent study published in the Journal of Environmental Science evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 3-(3-hydroxyphenyl)pentanedioic acid is readily biodegradable and has low ecotoxicity, making it an environmentally friendly option for various industrial processes.

The synthesis of 3-(3-hydroxyphenyl)pentanedioic acid can be achieved through several methods, including multistep organic synthesis routes and biocatalytic approaches. One common synthetic route involves the reaction of 3-hydroxybenzaldehyde with malonic acid followed by reduction and oxidation steps to form the final product. Advances in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, such as using enzyme-catalyzed reactions or microwave-assisted synthesis techniques.

In conclusion, 3-(3-hydroxyphenyl)pentanedioic acid (CAS No. 103988-57-4) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental science. Its unique molecular structure confers it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, it is likely that this compound will play an increasingly important role in various scientific fields.